Cas no 2228976-79-0 (2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid
• CAS No: 2228976-79-0
• MF: C₁₀H₁₅F₂NO₂
• MW: 219.228410005569
• CID: 5866079
• PubChem ID: 165698819
• Update Time: 2025-05-23

2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid
• 2228976-79-0
• EN300-1954489
• 2,2-difluoro-1-[2-(pyrrolidin-1-yl)ethyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H15F2NO2/c11-10(12)7-9(10,8(14)15)3-6-13-4-1-2-5-13/h1-7H2,(H,14,15)
• InChI Key： SEGYKAXQBNWOIP-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)CCN1CCCC1)F

Computed Properties

• Exact Mass: 219.10708505g/mol
• Monoisotopic Mass: 219.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid (CAS No. 2228976-79-0)

2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid, identified by its CAS number 2228976-79-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its cyclopropane core and fluoro-substituted ethyl side chain, which are known for their unique structural and functional properties. The presence of a pyrrolidin-1-yl moiety further enhances its potential as a building block for the development of novel therapeutic agents.

The structural features of 2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid make it a promising candidate for various applications in drug discovery. The cyclopropane ring is a well-known pharmacophore in medicinal chemistry due to its rigid three-membered structure, which can effectively interact with biological targets. Additionally, the fluoro-substituents at the 2-position of the cyclopropane ring are known to modulate metabolic stability and binding affinity, making this compound particularly interesting for designing bioactive molecules.

In recent years, there has been a surge in research focused on the development of novel scaffolds that incorporate both cyclopropane and fluoroalkyl groups. These structural motifs have been shown to exhibit enhanced binding properties to biological receptors, leading to improved pharmacological activity. For instance, studies have demonstrated that compounds containing cyclopropane rings can exhibit high affinity for enzymes and receptors involved in pain signaling, inflammation, and neurodegenerative diseases. The addition of fluoro-substituents further enhances these properties by increasing lipophilicity and reducing metabolic degradation.

The pyrrolidin-1-yl group in 2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid is another key feature that contributes to its potential as a drug candidate. Pyrrolidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to mimic the natural amino acid proline. This structural similarity allows them to interact with protein targets in a manner that is both specific and potent. Moreover, pyrrolidine-based compounds have been successfully used in the development of drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid with various biological targets. These studies have highlighted its potential as a scaffold for developing inhibitors of enzymes such as kinases and proteases, which are implicated in numerous diseases. The combination of cyclopropane and fluoroalkyl groups enhances its binding affinity by optimizing both hydrophobic interactions and electrostatic complementarity with the target proteins.

In addition to its applications in drug discovery, 2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid has also been explored as a key intermediate in synthetic chemistry. Its unique structural features make it a versatile building block for constructing more complex molecules with tailored biological activities. Researchers have utilized this compound to develop novel analogs with enhanced pharmacokinetic properties, including improved solubility and reduced toxicity.

The synthesis of 2,2-difluoro-1-2-(pyrrolidin-1-yl)ethylcyclopropane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions and fluorination methods have played a crucial role in constructing the desired molecular framework efficiently.

The pharmacological profile of CAS No. 2228976-79-0 has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits promising activity against several disease-related targets. For example, it has shown potential as an antagonist for certain G protein-coupled receptors (GPCRs), which are involved in regulating various physiological processes. The combination of cyclopropane and fluoroalkyl groups appears to enhance its ability to modulate receptor activity effectively.

Furthermore, research has indicated that 2,2-difluoro-1-2-(pyrrolidin-i n -1 -yl)ethylcyclopropane - 1 -carboxylic acid may have therapeutic applications in neurological disorders due to its interaction with neurotransmitter systems. The pyrrolidin - 1 - yl moiety is particularly relevant here, as it can mimic the structure of natural neurotransmitters or modulate their receptor binding affinity. This makes it an attractive candidate for developing novel treatments for conditions such as Alzheimer's disease or Parkinson's disease.

The growing interest in fluorinated compounds has also led to investigations into their role as probes for studying enzyme mechanisms and substrate recognition. The unique electronic properties of fluorine atoms allow researchers to gain insights into how these compounds interact with biological systems at a molecular level. This information is invaluable for designing more effective drugs with improved efficacy and safety profiles.

In conclusion,CAS No 2228976 - 79 - 0 represents an innovative compound with significant potential in pharmaceutical research and development . Its structural features , including the cyclopropane ring , fluoro-substituents ,and pyrrolidin - 1 - yl group , make it a versatile scaffold for designing bioactive molecules . Further studies are warranted to fully elucidate its pharmacological properties and explore its therapeutic applications . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in shaping the future of medicine .